N-(4-fluorophenyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(3-oxo-1H-isoindol-2-yl)acetamide
• InChI: InChI=1S/C16H13FN2O2/c17-12-5-7-13(8-6-12)18-15(20)10-19-9-11-3-1-2-4-14(11)16(19)21/h1-8H,9-10H2,(H,18,20)
• InChI Key: HEYRNOZQBPQKES-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C(=O)N1CC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C16H13FN2O2
• Molecular Weight: 284.28 g/mol

Description

N-(4-fluorophenyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)acetamide, also known as FOA, is a chemical compound that has been studied for its potential applications in scientific research. FOA is a derivative of isoindoline-1,3-dione and has been shown to have unique properties that make it a promising candidate for a variety of research applications.

Mechanism of Action

N-(4-fluorophenyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)acetamide has been shown to act as an inhibitor of inositol-requiring enzyme 1 (IRE1), which is a key regulator of the unfolded protein response pathway. By inhibiting IRE1, N-(4-fluorophenyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)acetamide can modulate the response of cells to stress and prevent the development of diseases associated with the unfolded protein response.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)acetamide has been shown to have a variety of biochemical and physiological effects, including the modulation of the unfolded protein response pathway, the inhibition of IRE1, and the induction of apoptosis in cancer cells. N-(4-fluorophenyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)acetamide has also been shown to have anti-inflammatory effects in animal models of disease.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)acetamide has several advantages for use in laboratory experiments, including its ability to modulate the unfolded protein response pathway and its potential applications in drug discovery. However, N-(4-fluorophenyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)acetamide also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-(4-fluorophenyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)acetamide, including the development of more potent and selective inhibitors of IRE1, the investigation of N-(4-fluorophenyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)acetamide's potential applications in the treatment of neurodegenerative disorders, and the exploration of N-(4-fluorophenyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)acetamide's potential as a tool for studying the unfolded protein response pathway. Further research is also needed to fully understand N-(4-fluorophenyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)acetamide's mechanism of action and to determine its potential for use in clinical settings.

Synthesis Methods

N-(4-fluorophenyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)acetamide can be synthesized using a variety of methods, including the reaction of 4-fluoroaniline with phthalic anhydride, followed by the reaction of the resulting compound with acetic anhydride. Other methods of synthesis have also been reported in the literature.

Scientific Research Applications

N-(4-fluorophenyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)acetamide has been studied for its potential applications in a variety of scientific research areas, including neuroscience, cancer research, and drug discovery. N-(4-fluorophenyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)acetamide has been shown to have activity as a modulator of the unfolded protein response, which is a cellular stress response pathway that is involved in a variety of diseases, including cancer and neurodegenerative disorders.